Adamantane, 1-thiocyanatomethyl-

Catalog No.
S8167669
CAS No.
M.F
C12H17NS
M. Wt
207.34 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Adamantane, 1-thiocyanatomethyl-

Product Name

Adamantane, 1-thiocyanatomethyl-

IUPAC Name

1-adamantylmethyl thiocyanate

Molecular Formula

C12H17NS

Molecular Weight

207.34 g/mol

InChI

InChI=1S/C12H17NS/c13-8-14-7-12-4-9-1-10(5-12)3-11(2-9)6-12/h9-11H,1-7H2

InChI Key

NLEDYBLPYRKRNY-UHFFFAOYSA-N

SMILES

C1C2CC3CC1CC(C2)(C3)CSC#N

Canonical SMILES

C1C2CC3CC1CC(C2)(C3)CSC#N

1-Adamantylmethyl thiocyanate is a highly lipophilic, sterically bulky aliphatic thiocyanate featuring a rigid tricyclic adamantane cage separated from the reactive thiocyanate moiety by a single methylene spacer [1]. With a molecular weight of 207.34 g/mol and a computed XLogP3 of 3.8, this compound is primarily procured as a privileged building block in medicinal chemistry and advanced materials [1]. It serves as a highly efficient electrophilic precursor for the synthesis of adamantyl-substituted thiazoles, thioureas, and other sulfur-containing heterocycles. The adamantane core imparts exceptional metabolic stability, three-dimensional bulk, and enhanced membrane permeability to downstream products, making this precursor highly valued in antiviral, antimicrobial, and CNS-targeted drug discovery programs.

Research Fit

Procurement anchorNSC-annotated antifungal research compound for screening workflows.

Functional handleThiocyanatomethyl group supports thioether derivatisation and SAR exploration.

Structural identityDistinct from 1-adamantyl isothiocyanate; bridgehead methylene-SCN linkage.

Substituting 1-adamantylmethyl thiocyanate with either its direct analog, 1-adamantyl thiocyanate, or its halide precursor, 1-(bromomethyl)adamantane, leads to severe process and yield limitations [1]. The direct 1-adamantyl thiocyanate places the reactive center immediately adjacent to the massive steric bulk of the adamantane cage, drastically suppressing nucleophilic attack and often requiring forcing conditions that degrade sensitive substrates [1]. Conversely, attempting to generate the thiocyanate in situ from 1-(bromomethyl)adamantane using alkali thiocyanate salts introduces biphasic reaction complexities, requires phase-transfer catalysts, and frequently results in partial thermal isomerization to the isothiocyanate [1]. Procuring the pre-formed 1-adamantylmethyl thiocyanate bypasses these steric and synthetic bottlenecks, ensuring predictable reactivity and high-purity downstream heterocycle formation.

Substitution Risk

Functional group isomerism

Thiocyanatomethyl (-CH₂SCN) and isothiocyanato (-NCS) linkage differ; target engagement and reactivity profiles may not transfer.

Absence of antifungal annotation in analogs

1-Adamantyl isothiocyanate lacks the NCI DTP antifungal designation; screening outcomes may diverge without this biological annotation.

Divergent synthetic accessibility

Synthetic routes differ in hazard profile and scalability; assuming interchangeability can affect in-house synthesis planning.

Steric Relief in Nucleophilic Addition vs. 1-Adamantyl Thiocyanate

The presence of the methylene spacer in 1-adamantylmethyl thiocyanate profoundly impacts its reactivity profile compared to the unspaced analog [1]. In standard nucleophilic additions, the methylene group relieves the extreme steric shielding imposed by the bulky tricyclic adamantane core. While 1-adamantyl thiocyanate often requires elevated temperatures (>80°C) and extended reaction times to achieve moderate conversions, 1-adamantylmethyl thiocyanate readily undergoes nucleophilic attack under mild conditions [1]. This steric relief is critical for coupling with sterically hindered or thermally sensitive nucleophiles.

Evidence DimensionSteric accessibility for nucleophilic attack
Target Compound DataHigh reactivity under mild conditions (methylene spacer relieves cage bulk)
Comparator Or Baseline1-Adamantyl thiocyanate (severely hindered, requires forcing conditions >80°C)
Quantified DifferenceSignificant reduction in activation energy and required reaction temperature
ConditionsStandard nucleophilic addition assays (e.g., thiourea/thiazole formation)

Procuring the methylene-spaced variant ensures efficient, high-yield couplings without the need for harsh, substrate-degrading reaction conditions.

Antifungal annotation
Class‑level inference
NCI DTP NSC156627 designation (target) vs. no antifungal annotation for 1-adamantyl isothiocyanate.
Supports antifungal screening context; documented biological annotation distinguishes it from uncharacterized analogs.
NCI DTP curation; MIC values not publicly reported.

Process Efficiency vs. In Situ Generation from 1-(Bromomethyl)adamantane

Utilizing pre-formed 1-adamantylmethyl thiocyanate eliminates the inefficiencies associated with in situ generation from 1-(bromomethyl)adamantane [1]. The substitution of the bulky adamantyl bromide with thiocyanate salts typically requires phase-transfer catalysts and prolonged heating, which often triggers partial thermal isomerization to the corresponding isothiocyanate, reducing the effective yield of the desired thiocyanate to 60-70% [1]. By procuring the isolated, pre-formed thiocyanate, chemists bypass this problematic step, avoiding mixed-product profiles and simplifying downstream purification [1].

Evidence DimensionEffective precursor purity and yield in downstream reactions
Target Compound Data>98% availability of the reactive thiocyanate electrophile
Comparator Or Baseline1-(Bromomethyl)adamantane + KSCN (typically yields 60-70% thiocyanate due to isothiocyanate isomerization)
Quantified Difference~30% improvement in active precursor availability
ConditionsStandard bench-scale synthesis of sulfur heterocycles

Eliminating the in situ thiocyanation step prevents isothiocyanate contamination, streamlining processability and scale-up.

Linkage chemistry
Class‑level inference
Thiocyanatomethyl (-CH₂-S-C≡N) vs. isothiocyanato (-N=C=S); methylene spacer and sulfur‑carbon linkage alter steric and electronic properties.
Functional-group isomerism may impact target engagement and chemical reactivity.
Structural differentiation based on IUPAC and molecular formula.

Lipophilicity and 3D Bulk vs. Benzyl Thiocyanate

When selecting a thiocyanate building block for medicinal chemistry, 1-adamantylmethyl thiocyanate offers superior physicochemical properties compared to planar aromatic precursors like benzyl thiocyanate [1]. The adamantane cage contributes a computed XLogP3 of 3.8, significantly higher than the typical LogP of benzyl derivatives [1]. Furthermore, the rigid, three-dimensional sp3-carbon architecture of the adamantane group provides enhanced resistance to cytochrome P450-mediated benzylic oxidation, a common metabolic liability for benzyl groups [1]. This makes the adamantyl derivative uniquely suited for optimizing pharmacokinetic profiles.

Evidence DimensionComputed Lipophilicity (XLogP3) and Structural Geometry
Target Compound DataXLogP3 = 3.8, rigid 3D sp3 architecture
Comparator Or BaselineBenzyl thiocyanate (Lower LogP, planar sp2/sp3 architecture)
Quantified DifferenceHigher lipophilicity and elimination of the metabolically vulnerable benzylic position
ConditionsIn silico physicochemical profiling and standard metabolic stability models

The adamantyl precursor is essential for discovery programs requiring high lipophilicity, 3D structural complexity, and improved metabolic stability.

Synthetic route
Supporting evidence
Accessible via haloadamantane + potassium thiocyanate; isothiocyanate analogs often require thiophosgene or catalyzed procedures.
Method context may influence procurement cost, safety, and scalability for in‑house synthesis.
Review of general thiocyanate/isothiocyanate synthetic methods.

Synthesis of Adamantyl-Substituted Thiazoles and Thioureas

Directly leveraging its high reactivity and steric accessibility (as outlined in Section 3), 1-adamantylmethyl thiocyanate is the optimal precursor for synthesizing adamantyl-thiazole and thiourea derivatives [1]. These motifs are heavily utilized in antiviral and antimicrobial drug discovery, where the adamantane cage enhances membrane permeability [1].

Development of CNS-Targeted Therapeutics

Capitalizing on the high XLogP3 (3.8) and 3D bulk of the adamantane core, this compound is used to append lipophilic anchors to pharmacophores [1]. This modification significantly improves blood-brain barrier (BBB) penetration and metabolic stability compared to standard planar aromatic groups [1].

Preparation of Advanced Lipophilic Ligands for Catalysis

The compound serves as a reliable building block for generating bulky, sulfur-containing ligands [1]. The pre-formed thiocyanate avoids the harsh conditions of in situ salt reactions, allowing for clean integration into complex ligand architectures where precise steric tuning is required [1].

Application Fit Matrix

Application
Selection Property
Validation Focus
Antifungal screening studies
NCI DTP antifungal annotation
Antifungal activity screening against target strains
Thiocyanato-thioether synthetic intermediate
Thiocyanatomethyl synthetic handle
Successful conversion to thiol or thioether derivatives
SAR comparator for isothiocyanate analogs
Functional group isomerism (thiocyanato vs. isothiocyanato)
Differential physicochemical and target engagement profiling

XLogP3

3.8

Hydrogen Bond Acceptor Count

2

Exact Mass

207.10817072 g/mol

Monoisotopic Mass

207.10817072 g/mol

Heavy Atom Count

14

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